4-chloro-N-isopropyl-3-nitrobenzamide
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Description
4-chloro-N-isopropyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C10H11ClN2O3 and its molecular weight is 242.66. The purity is usually 95%.
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Scientific Research Applications
Crystal Engineering and Molecular Interactions
4-chloro-N-isopropyl-3-nitrobenzamide has applications in crystal engineering, where its molecular interactions are of interest. Studies have explored how such compounds form molecular tapes mediated via strong hydrogen bonds and weak halogen interactions, as seen in the crystal structures involving 4-nitrobenzamide compounds (Saha, Nangia, & Jaskólski, 2005). These interactions are crucial for understanding and designing crystal structures for various applications.
Structural and Chemical Properties
The structural and chemical properties of related nitrobenzamide compounds have been extensively studied. For instance, the crystal structure of N-chloro-N-methoxy-4-nitrobenzamide was analyzed to understand its amide nitrogen atom's pyramidality (Shtamburg et al., 2012). Such insights are fundamental for developing new materials and understanding their chemical behavior.
Synthesis and Modification
The synthesis and modification of nitrobenzamide derivatives, including 4-nitro-N-phenylbenzamides, are a significant area of research. These processes are vital for creating compounds with specific properties for various applications, such as anticonvulsant activities (Bailleux et al., 1995).
Chemical Reactivity and Interaction with Materials
Research has also been conducted on the behavior of nitrobenzamides and their interactions with other materials. For example, a study on γ-Al2O3-bonded-3-chloropropyltrimethoxysilane nanosorbent revealed its potential in binding and removing nitro compounds like 4-nitroaniline from water, indicating a broader application in environmental remediation (Mahmoud et al., 2016).
Thermodynamic Studies
Thermodynamic properties of nitrobenzamides, such as the enthalpies of formation and combustion, are crucial for understanding their stability and reactivity. Such studies provide insights into their potential use in various chemical processes (Ximello et al., 2014).
Properties
IUPAC Name |
4-chloro-3-nitro-N-propan-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2O3/c1-6(2)12-10(14)7-3-4-8(11)9(5-7)13(15)16/h3-6H,1-2H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJCNHNOAONXMRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC(=C(C=C1)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.